![molecular formula C18H19FN2O2 B268853 N,N-diethyl-3-[(4-fluorobenzoyl)amino]benzamide](/img/structure/B268853.png)
N,N-diethyl-3-[(4-fluorobenzoyl)amino]benzamide
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Overview
Description
N,N-diethyl-3-[(4-fluorobenzoyl)amino]benzamide, commonly known as FUB-AMB, is a synthetic cannabinoid that belongs to the benzamide family. It is a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. FUB-AMB has gained popularity among recreational drug users due to its ability to mimic the effects of cannabis, but it also has potential applications in scientific research.
Mechanism of Action
FUB-AMB activates the CB1 and CB2 receptors in a similar manner to tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. When FUB-AMB binds to these receptors, it triggers a cascade of biochemical events that ultimately lead to the psychoactive effects associated with cannabis use. The exact mechanism of action of FUB-AMB is still being studied, but it is believed to involve the modulation of neurotransmitter release and ion channel activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FUB-AMB are similar to those of cannabis. FUB-AMB has been shown to induce relaxation, euphoria, and altered perception of time and space. It can also cause side effects such as anxiety, paranoia, and hallucinations. In addition, FUB-AMB has been shown to have analgesic and anti-inflammatory effects, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using FUB-AMB in lab experiments is its ability to activate the CB1 and CB2 receptors without the need for cannabis. This allows researchers to study the effects of these receptors in a controlled environment, without the confounding effects of other compounds found in cannabis. However, FUB-AMB also has limitations as a research tool. Its potency and psychoactive effects can make it difficult to use in certain types of experiments, and its legal status in many countries may limit its availability.
Future Directions
There are several future directions for research involving FUB-AMB. One area of interest is the development of new drugs that target the CB1 and CB2 receptors for therapeutic purposes. FUB-AMB may serve as a useful tool for screening potential drug candidates. Another area of interest is the study of the effects of FUB-AMB on the endocannabinoid system, which plays a key role in regulating a variety of physiological processes. Finally, further research is needed to fully understand the mechanism of action of FUB-AMB and its potential applications in scientific research.
Synthesis Methods
The synthesis of FUB-AMB involves the reaction of 4-fluorobenzoic acid with N,N-diethyl-3-aminobenzamide in the presence of thionyl chloride. The resulting product is then purified using column chromatography to obtain the pure compound. The synthesis of FUB-AMB is relatively simple and can be achieved using standard laboratory techniques.
Scientific Research Applications
FUB-AMB has potential applications in scientific research due to its ability to activate the CB1 and CB2 receptors. These receptors are involved in a variety of physiological and pathological processes, including pain perception, inflammation, and immune response. FUB-AMB can be used to study the role of these receptors in these processes, as well as to develop new drugs that target these receptors.
properties
Molecular Formula |
C18H19FN2O2 |
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Molecular Weight |
314.4 g/mol |
IUPAC Name |
N,N-diethyl-3-[(4-fluorobenzoyl)amino]benzamide |
InChI |
InChI=1S/C18H19FN2O2/c1-3-21(4-2)18(23)14-6-5-7-16(12-14)20-17(22)13-8-10-15(19)11-9-13/h5-12H,3-4H2,1-2H3,(H,20,22) |
InChI Key |
MFPDHMVMYBKGKE-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
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